![molecular formula C11H16N2O2 B1519248 6-[Ethyl(propyl)amino]pyridine-3-carboxylic acid CAS No. 1094866-00-8](/img/structure/B1519248.png)
6-[Ethyl(propyl)amino]pyridine-3-carboxylic acid
Overview
Description
“6-[Ethyl(propyl)amino]pyridine-3-carboxylic acid” is a chemical compound with the IUPAC name 6-[ethyl(propyl)amino]nicotinic acid . It has a molecular weight of 208.26 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for “6-[Ethyl(propyl)amino]pyridine-3-carboxylic acid” is 1S/C11H16N2O2/c1-3-7-13(4-2)10-6-5-9(8-12-10)11(14)15/h5-6,8H,3-4,7H2,1-2H3,(H,14,15) . This code provides a detailed description of the molecule’s structure, including the arrangement of atoms and bonds.
Physical And Chemical Properties Analysis
“6-[Ethyl(propyl)amino]pyridine-3-carboxylic acid” is a powder that is stored at room temperature . It has a molecular weight of 208.26 .
Scientific Research Applications
Synthesis of Resin-Bound 2-Aminoazine
This compound is utilized in the synthesis of resin-bound 2-aminoazine, which is a critical intermediate for the preparation of various heterocyclic compounds. These heterocycles are often found in pharmaceuticals and agrochemicals due to their biological activity .
Material Science Applications
In material science, this compound’s derivatives can be used to create novel materials with specific electronic or photonic properties. These materials can be applied in the development of organic semiconductors, which are essential for flexible electronics and solar cells .
Chemical Synthesis Enhancer
The compound serves as an enhancer in chemical synthesis processes. Its structure allows for the stabilization of reactive intermediates, which can lead to more efficient synthesis routes for complex organic molecules .
Chromatography
In chromatography, particularly in the stationary phase design, this compound can be functionalized to alter the polarity and improve the separation of substances based on their interaction with the modified stationary phase .
Analytical Chemistry
In analytical chemistry, the compound can be used to develop new analytical reagents or indicators due to its ability to form stable complexes with metals, which can be useful in colorimetric assays or titrations .
Life Science Research
The compound finds applications in life science research as a building block for the synthesis of bioactive molecules. It can be used to create compounds that interact with biological targets, aiding in the study of diseases and the development of new drugs .
Organometallic Reactions
It can be involved in organometallic reactions, such as cross-coupling reactions, which are pivotal in forming carbon-carbon bonds in organic synthesis. This is crucial for constructing complex organic molecules with high precision .
Nucleophilic Substitution Reactions
This compound can undergo nucleophilic substitution reactions, which are fundamental in organic synthesis. It can act as a substrate for SN1 or SN2 reactions, leading to a wide variety of products with different functional groups .
Safety and Hazards
properties
IUPAC Name |
6-[ethyl(propyl)amino]pyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O2/c1-3-7-13(4-2)10-6-5-9(8-12-10)11(14)15/h5-6,8H,3-4,7H2,1-2H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BODZUNAZEAVNQF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CC)C1=NC=C(C=C1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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